
2-Ethoxyphenol: A Comprehensive Technical
Guide on its Discovery and History

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Ethoxyphenol

Cat. No.: B1204887 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Ethoxyphenol, also known by its historical name 'guaiethol', is an aromatic organic

compound with the chemical formula C₈H₁₀O₂. Structurally, it is the ethyl ether of catechol,

placing it in the family of phenolic ethers. This compound has garnered significant interest

across various scientific and industrial domains due to its versatile chemical properties and

applications. It serves as a crucial intermediate in the synthesis of fine chemicals, most notably

as a precursor to ethyl vanillin, a widely used flavoring agent.[1][2][3][4] Furthermore, its utility

extends to the pharmaceutical and agrochemical industries as a building block for more

complex molecules.[5] This in-depth technical guide provides a comprehensive overview of the

discovery, history, synthesis, and key properties of 2-Ethoxyphenol, tailored for researchers,

scientists, and professionals in drug development.

Historical Context and Discovery
While a definitive record of the first synthesis and the individual discoverer of 2-Ethoxyphenol
remains elusive in readily available literature, its history is intrinsically linked to the

development of synthetic organic chemistry and the flavor and fragrance industry in the latter

half of the 19th century. The structural similarity to guaiacol (2-methoxyphenol), which was first

isolated from guaiacum resin by A. Sobrero in 1843, suggests that its ethyl counterpart,

"guaiethol," was likely synthesized shortly after the development of reliable etherification

methods.
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The Williamson ether synthesis, developed by Alexander Williamson in 1850, provided a

general and effective method for preparing ethers from an alkoxide and an alkyl halide. This

reaction was a cornerstone in establishing the structure of ethers and would have been a viable

route for the early synthesis of 2-Ethoxyphenol from catechol. The rise of the synthetic flavor

industry, which began in the 1850s, spurred the creation of a wide array of aromatic

compounds. Vanillin, the primary component of vanilla flavor, was first synthesized in the

1870s, and the quest for similar and more potent flavorants likely led to the synthesis of related

structures like 2-Ethoxyphenol.

Early industrial production methods for phenolic ethers often involved the alkylation of phenols

using alkyl sulfates or halides. A notable patent from 1966 details a process for producing both

methoxyphenol (guaiacol) and ethoxyphenol, highlighting its industrial relevance by that period.

The historical nomenclature "guaiethol" and "catechol monoethyl ether" clearly indicates its

recognized relationship to both guaiacol and catechol.

Physicochemical Properties
2-Ethoxyphenol is a colorless to pale yellow liquid or a low-melting solid with a characteristic

smoky, vanilla-like aroma. A summary of its key physical and chemical properties is presented

in Table 1.
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Property Value Reference(s)

Molecular Formula C₈H₁₀O₂

Molecular Weight 138.16 g/mol

CAS Number 94-71-3

Melting Point 20-25 °C

Boiling Point 216-217 °C

Density 1.09 g/mL at 25 °C

Refractive Index (n20/D) 1.529

Flash Point 91 °C (closed cup)

Water Solubility 9 g/L at 20 °C

pKa 10.11

Vapor Pressure 0.081 mmHg at 25°C

Synthesis of 2-Ethoxyphenol
Several synthetic routes to 2-Ethoxyphenol have been developed, with the choice of method

often depending on factors such as precursor availability, desired yield and purity, and

environmental considerations. The most common starting material is catechol.

Williamson Ether Synthesis from Catechol
This classic method involves the mono-ethylation of catechol using an ethylating agent in the

presence of a base.

Experimental Protocol:

Reactants: Catechol, an ethylating agent (e.g., diethyl sulfate, ethyl chloride, or ethyl

bromide), and a base (e.g., sodium hydroxide, potassium hydroxide).

Solvent: Typically a polar aprotic solvent like ethanol, or a two-phase system with a phase-

transfer catalyst.
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Procedure:

Catechol is dissolved in the chosen solvent, and the base is added to form the

corresponding phenoxide.

The ethylating agent is then added, often dropwise, to control the exothermic reaction.

The reaction mixture is stirred at a specific temperature for a set duration to ensure

complete reaction.

Upon completion, the reaction mixture is worked up by extraction and washing to remove

unreacted starting materials and byproducts.

The crude product is then purified, typically by distillation under reduced pressure.

A comparative summary of different ethylating agents used in the Williamson ether synthesis of

2-Ethoxyphenol is provided in Table 2.

Ethylatin
g Agent

Base Catalyst Solvent Yield (%) Purity (%)
Referenc
e

Diethyl

Sulfate

Sodium

Hydroxide
-

Toluene/W

ater
~47% 99.4

Ethyl

Chloride

Sodium

Hydroxide

Tetrabutyla

mmonium

bromide

Toluene/W

ater
86% ≥98.0

Diethyl

Carbonate

Inorganic

Base

Crown

Ether

Micro-

reactor
- -

O-Aminophenylene Ether Method
An older, more traditional method involves the diazotization of o-aminophenetole followed by

hydrolysis.

Experimental Protocol:

Reactants: o-Aminophenetole, sodium nitrite, sulfuric acid, and copper sulfate.
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Procedure:

o-Aminophenetole is diazotized with sodium nitrite at low temperatures in the presence of

sulfuric acid.

The resulting diazonium salt is then hydrolyzed in the presence of a copper sulfate

catalyst to yield 2-Ethoxyphenol.

The product is isolated and purified through extraction and distillation.

While this method is reported to give high yields, it involves a longer process and generates

significant waste, making it less environmentally friendly compared to the catechol-based

routes.
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Caption: Williamson Ether Synthesis of 2-Ethoxyphenol from Catechol.

Applications
The primary application of 2-Ethoxyphenol is as a key intermediate in the production of ethyl

vanillin, a synthetic flavoring agent with a more potent vanilla flavor than vanillin itself. The
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synthesis involves the reaction of 2-Ethoxyphenol with glyoxylic acid, followed by oxidation

and decarboxylation.

Beyond its role in the flavor industry, 2-Ethoxyphenol is utilized in:

Fragrances: Its pleasant, smoky, and vanilla-like aroma makes it a valuable component in

various fragrance formulations.

Pharmaceuticals: It serves as a building block for the synthesis of more complex active

pharmaceutical ingredients (APIs).

Agrochemicals: It is used as a precursor in the development of new pesticides and

herbicides.

Polymers and Resins: It can be incorporated into polymers to enhance their properties.

Ethyl Vanillin Synthesis Pathway

2-Ethoxyphenol

Condensation

Glyoxylic Acid

Mandelic Acid
Derivative Oxidation Decarboxylation Ethyl Vanillin

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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